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Compound of Interest

N-tridecanoyl-L-Homserine
Compound Name:
lactone

Cat. No.: B7852622

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-acyl-L-homoserine lactones (AHLS) are a class of signaling molecules utilized
by numerous Gram-negative bacteria to regulate gene expression in a cell-density-dependent
manner, a process known as quorum sensing (QS).[1][2] These molecules are crucial for
coordinating collective behaviors such as biofilm formation, virulence factor production, and
motility.[3][4][5] N-tridecanoyl-L-Homoserine lactone (C13-HSL) is a long-chain AHL that plays
a significant role in these communication pathways. The ability to chemically synthesize
specific AHLs like C13-HSL is essential for studying bacterial signaling, developing quorum
sensing inhibitors (QSIs), and exploring novel anti-infective strategies that target bacterial
communication rather than viability.[6][7] This document provides a detailed protocol for the
chemical synthesis of N-tridecanoyl-L-Homoserine lactone, outlines its role in a key signaling
pathway, and presents relevant quantitative data.

Quorum Sensing Signaling Pathway

N-tridecanoyl-L-Homoserine lactone and other AHLs are key components of the LuxI/LuxR-
type quorum sensing circuits in Gram-negative bacteria.[2] At low cell density, the basal
expression of a LuxI-type synthase produces a small amount of AHL autoinducer. As the
bacterial population grows, the extracellular concentration of the AHL increases. Once a
threshold concentration is reached, the AHL diffuses back into the cells and binds to its cognate
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LuxR-type transcriptional regulator. This AHL-receptor complex then activates or represses the
expression of target genes, leading to coordinated population-wide behaviors.[1][2]
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Reaction

1. Dissolve Tridecanoic Acid
& L-Homoserine Lactone
in Anhydrous DCM

2. Add EDC & Base (DIPEA)
Stir at Room Temperature

Work-up
Y

(3. Dilute with DCM)
(4. Wash with NH4CI & Brine)
G. Dry over MgS0O4 & Evaporate)

Purification

6. Silica Gel Column Chromatography

7. Characterize Product (NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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